molecular formula C14H28N2 B8749044 (Dodecylamino)acetonitrile CAS No. 6291-94-7

(Dodecylamino)acetonitrile

Cat. No. B8749044
CAS RN: 6291-94-7
M. Wt: 224.39 g/mol
InChI Key: BHSZNPPPFMICJY-UHFFFAOYSA-N
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Patent
US04639468

Procedure details

In a flask of 500 ml provided with a magnetic stirrer, 4.56 gr of hydroxyacetonitrile (0.08 mol) were mixed at room temperature with 16.3 gr of dodecylamine (0.088 mol) in 250 ml of methanol. The mixture was allowed to stand for 16 hours at room temperature and methanol was evaporated. The obtained liquid was distilled under 10-2 mm Hg. The fraction distilling between 106° and 116° crystallizes after cooling.
Quantity
4.56 g
Type
reactant
Reaction Step One
Quantity
16.3 g
Type
reactant
Reaction Step One
Quantity
250 mL
Type
solvent
Reaction Step One

Identifiers

REACTION_CXSMILES
O[CH2:2][C:3]#[N:4].[CH2:5]([NH2:17])[CH2:6][CH2:7][CH2:8][CH2:9][CH2:10][CH2:11][CH2:12][CH2:13][CH2:14][CH2:15][CH3:16]>CO>[CH2:5]([NH:17][CH2:2][C:3]#[N:4])[CH2:6][CH2:7][CH2:8][CH2:9][CH2:10][CH2:11][CH2:12][CH2:13][CH2:14][CH2:15][CH3:16]

Inputs

Step One
Name
Quantity
4.56 g
Type
reactant
Smiles
OCC#N
Name
Quantity
16.3 g
Type
reactant
Smiles
C(CCCCCCCCCCC)N
Name
Quantity
250 mL
Type
solvent
Smiles
CO

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
In a flask of 500 ml provided with a magnetic stirrer
CUSTOM
Type
CUSTOM
Details
methanol was evaporated
DISTILLATION
Type
DISTILLATION
Details
The obtained liquid was distilled under 10-2 mm Hg
DISTILLATION
Type
DISTILLATION
Details
The fraction distilling between 106° and 116°
CUSTOM
Type
CUSTOM
Details
crystallizes
TEMPERATURE
Type
TEMPERATURE
Details
after cooling

Outcomes

Product
Details
Reaction Time
16 h
Name
Type
Smiles
C(CCCCCCCCCCC)NCC#N

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.